Cas no 6944-98-5 (5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine)

5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine structure
6944-98-5 structure
Product Name:5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine
CAS No:6944-98-5
MF:C13H17ClN2S
MW:268.805480718613
CID:1737616
PubChem ID:54611994
Update Time:2025-04-21

5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine
    • 2-thiazolamine, 5-[[4-(1-methylethyl)phenyl]methyl]-
    • 5-(4-Isopropylbenzyl)-1,3-thiazol-2-amine
    • 5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-amine,hydrochloride
    • 6944-98-5
    • NSC-59330
    • 5-{[4-(Propan-2-yl)phenyl]methyl}-1,3-thiazol-2-amine--hydrogen chloride (1/1)
    • NSC59330
    • DTXSID20715447
    • Inchi: 1S/C13H16N2S.ClH/c1-9(2)11-5-3-10(4-6-11)7-12-8-15-13(14)16-12;/h3-6,8-9H,7H2,1-2H3,(H2,14,15);1H
    • InChI Key: PCMNDEKYTIJKCG-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NC=C1CC1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 232.10358
  • Monoisotopic Mass: 268.0800974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.91
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